Cas no 2416243-50-8 (4-4-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 4-4-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 2416243-50-8
• MF: C₁₅H₁₁F₃N₂O
• MW: 292.255853891373
• CID: 6218114
• PubChem ID: 165772299
• Update Time: 2025-10-29

4-4-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-4-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxalin-2-one
• EN300-22995667
• 2416243-50-8
• 4-[4-(trifluoromethyl)phenyl]-1,2,3,4-tetrahydroquinoxalin-2-one

• Inchi： 1S/C15H11F3N2O/c16-15(17,18)10-5-7-11(8-6-10)20-9-14(21)19-12-3-1-2-4-13(12)20/h1-8H,9H2,(H,19,21)
• InChI Key： PYPWLPHWXICCRW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)N1CC(NC2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 292.08234746g/mol
• Monoisotopic Mass: 292.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-4-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxalin-2-one

4-4-(Trifluoromethyl)phenyl-1,2,3,4-Tetrahydroquinoxalin-2-one: A Comprehensive Overview

The compound with CAS No. 2416243-50-8, known as 4-4-(Trifluoromethyl)phenyl-1,2,3,4-Tetrahydroquinoxalin-2-one, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of tetrahydroquinoxalines, which are bicyclic structures with a quinazoline backbone. The presence of a trifluoromethyl group attached to the phenyl ring introduces unique electronic and steric properties, making it a valuable molecule for various applications.

Tetrahydroquinoxalines are known for their structural versatility and have been extensively studied for their potential in drug discovery and advanced materials. The trifluoromethyl group is a common substituent in medicinal chemistry due to its ability to enhance lipophilicity and improve pharmacokinetic profiles. In the case of 4-4-(Trifluoromethyl)phenyl-1,2,3,4-Tetrahydroquinoxalin-2-one, this substitution pattern is strategically positioned to maximize these effects while maintaining the stability of the tetrahydroquinoxaline core.

Recent studies have highlighted the potential of this compound in antimicrobial applications. Researchers have found that the trifluoromethyl-substituted tetrahydroquinoxaline exhibits potent activity against a range of bacterial and fungal pathogens. This is attributed to its ability to disrupt cellular membranes and inhibit key enzymatic pathways. Moreover, its low cytotoxicity makes it a promising candidate for developing new generations of antibiotics that are less prone to resistance.

In addition to its biological applications, 4-4-(Trifluoromethyl)phenyl-1,2,3,4-Tetrahydroquinoxalin-2-one has shown potential in the field of optoelectronics. Its electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and other advanced display technologies. Recent advancements in synthetic methods have enabled the large-scale production of this compound with high purity, further enhancing its commercial viability.

The synthesis of this compound typically involves a multi-step process that includes Friedländer annulation reactions or other cyclization techniques. The introduction of the trifluoromethyl group is often achieved through electrophilic aromatic substitution or coupling reactions. These methods have been optimized in recent years to improve yield and reduce production costs.

From an environmental standpoint, the compound has been evaluated for its biodegradability and eco-friendliness. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This is particularly important given the increasing emphasis on sustainable chemistry practices.

In conclusion, CAS No. 2416243-50-8, or 4-4-(Trifluoromethyl)phenyl-1,2,3,4-Tetrahydroquinoxalin-2-one, represents a significant advancement in organic synthesis with diverse applications across multiple disciplines. Its unique combination of structural features and functional properties positions it as a key molecule for future research and development efforts.